Cas no 1805218-59-0 (3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805218-59-0
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4901768
• Update Time: 2025-05-23

3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-3-4-5(13(14)15)1-2-12-6(4)7(9,10)11/h1-2H,3H2
• InChI Key： NUEXMNIZYFWEKE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CN=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1805218-59-0) in Chemical Biology and Pharmaceutical Research

3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1805218-59-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromomethyl and nitro functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and anti-inflammatory agents.

One of the most notable applications of 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of a potent inhibitor for the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study highlighted the compound's ability to introduce a trifluoromethyl group into the pyridine ring, enhancing the inhibitor's binding affinity and metabolic stability.

In addition to its role in kinase inhibitor development, 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine has also been investigated for its potential in the synthesis of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of nitroheterocyclic derivatives with promising activity against drug-resistant bacterial strains. The researchers attributed the enhanced antibacterial activity to the synergistic effects of the nitro and trifluoromethyl groups, which improved membrane permeability and target engagement.

Another emerging area of research involves the use of 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine in the design of radiopharmaceuticals. A 2024 study in the European Journal of Medicinal Chemistry explored its utility as a precursor for the synthesis of fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The study demonstrated that the bromomethyl group could be readily substituted with fluorine-18, enabling the efficient radiolabeling of potential diagnostic agents for cancer imaging.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and continuous manufacturing techniques, however, have shown potential in addressing these issues. A 2023 review in Organic Process Research & Development highlighted the successful application of microreactor technology to improve the yield and purity of this compound, paving the way for its broader adoption in industrial settings.

In conclusion, 3-Bromomethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1805218-59-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse bioactive molecules, ranging from kinase inhibitors to antimicrobial agents and radiopharmaceuticals. Ongoing research efforts are expected to further expand its applications and optimize its synthetic accessibility, solidifying its role as a key intermediate in drug discovery and development.